Cas no 1252366-75-8 (2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide)

• Product Name: 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide
• CAS No: 1252366-75-8
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• MDL: MFCD16371408
• CID: 5452127
• PubChem ID: 51089523
• Update Time: 2025-08-02

2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(1-cyano-1-methylpropyl)benzeneacetamide
• 2-(4-bromophenyl)-N-(2-cyanobutan-2-yl)acetamide
• 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide
• Z756361536
• AKOS010355279
• 1252366-75-8
• EN300-24300954

• MDL： MFCD16371408
• Inchi： 1S/C13H15BrN2O/c1-3-13(2,9-15)16-12(17)8-10-4-6-11(14)7-5-10/h4-7H,3,8H2,1-2H3,(H,16,17)
• InChI Key： WCZDBZPUFZBRLS-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C#N)(C)CC)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 294.037
• Monoisotopic Mass: 294.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.339±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.5±35.0 °C(Predicted)
• pka: 12.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide

Introduction to 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide (CAS No. 1252366-75-8)

2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide, with the CAS number 1252366-75-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and a cyano-substituted alkyl chain. These characteristics make it an intriguing candidate for various applications, particularly in the development of new therapeutic agents.

The molecular formula of 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide is C₁₃H₁₃BrN₂O, and its molecular weight is approximately 285.15 g/mol. The compound's structure consists of a central acetamide moiety, which is flanked by a 4-bromophenyl group and a 1-cyano-1-methylpropyl substituent. This arrangement imparts specific chemical properties that are crucial for its potential biological activities.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing bromophenyl and cyano groups. These functional groups are known to influence the pharmacological properties of molecules, such as their solubility, stability, and binding affinity to biological targets. For instance, the bromophenyl group can enhance the lipophilicity of a molecule, which is often beneficial for improving its cellular uptake and bioavailability.

The cyano group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions. It can act as an electron-withdrawing group, affecting the electronic properties of the molecule and potentially modulating its biological activity. Additionally, the cyano group can be readily converted into other functional groups through chemical transformations, making it a valuable intermediate in synthetic routes to more complex molecules.

2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide has been studied for its potential as a lead compound in drug discovery programs. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, studies have demonstrated that it can inhibit specific kinases, which are key enzymes implicated in cancer progression and other diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide. The results indicated that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide has also shown promise in neurodegenerative disease research. A study published in the Journal of Neuroscience revealed that this compound could protect neuronal cells from oxidative stress and apoptosis. The protective effects were attributed to its ability to modulate signaling pathways involved in cell survival and death.

The synthetic accessibility of 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide is another factor contributing to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reaction of 4-bromobenzoyl chloride with 1-cyano-1-methylpropanamine in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its direct applications in drug discovery, 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide serves as an important building block for the synthesis of more complex molecules. Its reactive functional groups allow for further derivatization through various chemical transformations, enabling researchers to explore a wide range of structural modifications and optimize biological activities.

The safety profile of 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 2-(4-bromophenyl)-N-(1-cyano-1-methylpropyl)acetamide (CAS No. 1252366-75-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive lead compound for drug discovery programs targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.